Cas no 88757-88-4 (Acetonitrile, [(2-methyl-5,7-dinitro-8-quinolinyl)oxy]-)

• Product Name: Acetonitrile, [(2-methyl-5,7-dinitro-8-quinolinyl)oxy]-
• CAS No: 88757-88-4
• MF: C₁₂H₈N₄O₅
• MW: 288.215722084045
• CID: 622144
• PubChem ID: 71320042
• Update Time: 2025-04-19

Acetonitrile, [(2-methyl-5,7-dinitro-8-quinolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(2-methyl-5,7-dinitro-8-quinolinyl)oxy]-
• 2-(2-methyl-5,7-dinitroquinolin-8-yl)oxyacetonitrile
• DTXSID10750024
• [(2-Methyl-5,7-dinitroquinolin-8-yl)oxy]acetonitrile
• 88757-88-4

• Inchi： 1S/C12H8N4O5/c1-7-2-3-8-9(15(17)18)6-10(16(19)20)12(11(8)14-7)21-5-4-13/h2-3,6H,5H2,1H3
• InChI Key： ACXAEEGIUXJTJR-UHFFFAOYSA-N
• SMILES： O(CC#N)C1=C(C=C(C2=CC=C(C)N=C21)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.04946937g/mol
• Monoisotopic Mass: 288.04946937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 138Ų